Cas no 21486-28-2 (3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile)

• Product Name: 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
• CAS No: 21486-28-2
• MF: C₁₁H₆Cl₂N₂O
• MW: 253.084140300751
• MDL: MFCD00052552
• CID: 252232
• PubChem ID: 2781695
• Update Time: 2025-04-19

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbonitrile,3-(2,6-dichlorophenyl)-5-methyl-
• 3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile
• 3-(2,6-DICHLOROPHENYL)-5-METHYLISOXAZOLE-4-CARBONITRILE
• 3-(2,6-dichloro-phenyl)-5-methyl-isoxazole-4-carbonitrile
• 3-(2,6-Dichlorphenyl)-4-cyan-5-methyl-isoxazol
• 4-Cyano-3-(2,6-dichlorophenyl)-5-methylisoxazole
• 4-Cyano-3-(2,6-dichlorphenyl)-5-methylisoxazol
• AC1MD0MV
• CTK4E6913
• HMS558H04
• Maybridge1_005966
• 1C-138
• CS-0336439
• 3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile
• MFCD00052552
• DTXSID30381834
• AKOS005081987
• FT-0613518
• 21486-28-2
• 3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarbonitrile

• MDL： MFCD00052552
• Inchi： 1S/C11H6Cl2N2O/c1-6-7(5-14)11(15-16-6)10-8(12)3-2-4-9(10)13/h2-4H,1H3
• InChI Key： BGAZAVHIYJQMRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C#N)=C(C)ON=1)Cl

Computed Properties

• Exact Mass: 251.98588
• Monoisotopic Mass: 251.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 393°Cat760mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.615
• PSA: 49.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes